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Compound of Interest

Compound Name: Performic acid

Cat. No.: B091509 Get Quote

Technical Support Center: Safe Handling and
Use of Performic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides essential information for the safe handling of performic acid, focusing on

preventing its explosive decomposition. Please read these instructions carefully before

conducting any experiment involving this reagent.

Frequently Asked Questions (FAQs)
Q1: What is performic acid and why is it used?

A1: Performic acid (PFA) is a powerful oxidizing agent used in various chemical syntheses,

including epoxidation, hydroxylation, and cleavage of disulfide bonds in proteins. It is valued for

its high reactivity and effectiveness. However, this high reactivity also makes it inherently

unstable and potentially explosive, requiring strict safety protocols.

Q2: What are the primary dangers associated with performic acid?

A2: The main hazard of performic acid is its propensity for violent and explosive

decomposition, especially when heated or in high concentrations.[1] Solutions above 50%

concentration are highly reactive and shock-sensitive.[1] It is also a strong oxidizer and can

ignite or cause explosions upon contact with flammable materials or metal powders.[1]
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Q3: What factors can trigger the explosive decomposition of performic acid?

A3: Several factors can lead to an uncontrolled, explosive decomposition of performic acid:

Heat: Rapid heating to 80-85°C can cause explosions.[1] The rate of decomposition

increases significantly at temperatures above 50°C.

High Concentration: Solutions with a concentration greater than 50% are highly reactive and

potentially explosive.[1]

Contaminants: Contact with metals, metal oxides, and other incompatible materials can

catalyze violent decomposition.[2]

Lack of Stirring: In-situ generation without proper stirring can lead to localized "hot spots" of

high concentration and temperature, increasing the risk of explosion.

Q4: Can I store performic acid solutions?

A4: It is strongly advised not to store performic acid solutions. Due to its instability, performic
acid should be prepared in situ, meaning it is generated in the reaction mixture and consumed

immediately.[3] If a solution is prepared, it must be used within a few hours and kept cool.

Q5: What are the signs of performic acid decomposition?

A5: The decomposition of performic acid generates gas (carbon dioxide and oxygen).[4]

Vigorous gas evolution, a rapid increase in temperature, or a change in pressure are clear

indicators of decomposition. If these signs are observed, the emergency quenching procedure

should be initiated immediately.
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Issue Possible Cause(s) Recommended Action(s)

Rapid, uncontrolled gas

evolution from the reaction

mixture.

- Reaction temperature is too

high.- Concentration of

performic acid is too high.-

Presence of contaminants.

- Immediately cool the reaction

vessel in an ice bath.- If the

reaction is still uncontrollable,

proceed to the emergency

quenching procedure by slowly

adding a large volume of cold

water to dilute the mixture.

Sudden and sharp increase in

reaction temperature.

- Exothermic decomposition is

accelerating.- Inadequate

cooling.

- Immediately immerse the

reaction vessel in an ice bath.-

Ensure the cooling system is

functioning correctly.- Prepare

for emergency quenching if the

temperature continues to rise.

Color change in the reaction

mixture (e.g., yellowing or

browning).

- Side reactions or

decomposition are occurring.

- Monitor the reaction closely

for other signs of instability

(gas evolution, temperature

increase).- Consider stopping

the reaction and proceeding

with the quenching and

disposal protocol.

Spill of performic acid solution.
- Mishandling of reagents or

equipment failure.

- Evacuate the immediate

area.- Wearing appropriate

PPE, dilute the spill with a

large amount of cold water.-

Absorb the diluted spill with a

neutral, non-flammable

inorganic absorbent like

vermiculite.[1]- Collect the

absorbed material in a

designated, properly labeled

waste container for hazardous

materials.
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Quantitative Data on Performic Acid Decomposition
The rate of performic acid decomposition is highly dependent on temperature. The following

table summarizes the kinetic parameters for the decomposition of performic acid generated in

situ from formic acid and hydrogen peroxide.

Temperature
(°C)

Onset
Temperature of
Decompositio
n (°C)

Temperature
Rate of Rise
(°C/min)

Activation
Energy (Ea)
(kJ/mol)

Pre-
exponential
Factor (A)
(min⁻¹)

Ambient ~70 - -44.503 96954.780

Data adapted from a study on the safety parameters and decomposition kinetics of organo-

peroxy acids. The decomposition of performic acid (FA + H₂O₂) shows a divergent behavior

starting from about 70°C.[5]

Experimental Protocols
Extreme caution must be exercised when performing these procedures. Always work in a well-

ventilated fume hood, behind a safety shield, and wear appropriate Personal Protective

Equipment (PPE), including safety goggles, a face shield, a flame-resistant lab coat, and

chemical-resistant gloves.

In-situ Preparation of Performic Acid (Small Laboratory
Scale)
This protocol is for the generation of a dilute solution of performic acid for immediate use.

Materials:

Formic acid (HCOOH)

Hydrogen peroxide (H₂O₂, 30-35% aqueous solution)

Reaction vessel (e.g., round-bottom flask) equipped with a magnetic stirrer and a dropping

funnel
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Ice bath

Thermometer

Procedure:

Place the reaction vessel containing the substrate and solvent in an ice bath to maintain a

low temperature (0-5°C).

Begin stirring the solution.

Slowly add the required amount of formic acid to the reaction vessel.

From the dropping funnel, add the hydrogen peroxide solution dropwise to the cold, stirred

reaction mixture. Never add formic acid to hydrogen peroxide.

Monitor the temperature of the reaction mixture closely throughout the addition. Do not allow

the temperature to rise above 10°C.

After the addition is complete, allow the reaction to proceed at a low temperature for the

required time, continuously monitoring for any signs of decomposition.

Quenching and Disposal of Unreacted Performic Acid
This procedure should be followed at the end of the reaction or in case of an emergency.

Materials:

Large beaker or flask containing a large volume of cold water (at least 10 times the volume

of the performic acid solution)

Ice bath

Sodium bisulfite (NaHSO₃) solution (20% aqueous) or sodium sulfite (Na₂SO₃) solution.

Procedure:

Place the large beaker of cold water in an ice bath.
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Slowly and carefully, with stirring, pour the performic acid-containing reaction mixture into

the cold water. This will dilute the performic acid and dissipate heat.

To neutralize any remaining peroxide, slowly add a 20% aqueous solution of sodium bisulfite

or sodium sulfite until a drop of the mixture no longer produces a blue color on starch-iodide

paper.[2]

Once the quenching is complete, the solution can be neutralized with a base (e.g., sodium

bicarbonate) to a pH between 6 and 8.

The neutralized aqueous waste should be disposed of according to your institution's

hazardous waste disposal guidelines.
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Preparation Phase

Reaction & Monitoring Phase

End of Reaction / Emergency

Start: Need to use Performic Acid

Decision: Use In-Situ Generation?

Yes: Prepare for In-Situ Generation

Recommended

No: Re-evaluate. Avoid preparing concentrated solutions.

Cool Reaction Vessel (0-5°C)

Slowly Add Formic Acid

Dropwise Addition of H2O2

Continuously Monitor Temperature & Signs of Decomposition

Reaction Stable?

Yes: Proceed with Reaction No: Uncontrolled Reaction

End of Reaction Emergency Quenching Protocol

Quench Unreacted PFA

Neutralize and Dispose of Waste

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of performic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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